CID 78062312

Specification

• Molecular Formula: Al2Fe5
• Molecular Weight: 333.19 g/mol
• Standard InChI: InChI=1S/2Al.5Fe
• Standard InChI Key: WHFWEJBVTASDKX-UHFFFAOYSA-N
• Canonical SMILES: [Al].[Al].[Fe].[Fe].[Fe].[Fe].[Fe]

Introduction

Chemical Identification and Structural Analysis

Molecular Formula and Weight

A compound’s molecular formula and weight are foundational identifiers. For example, CID 78067972 has the formula C₂₆H₂₈O₂Sn₂ and a molecular weight of 609.9 g/mol, while CID 78061912 (Ca₂Ge) weighs 152.79 g/mol. These parameters are critical for differentiating compounds and predicting their behavior in reactions.

Structural Descriptors

Key structural identifiers include:

• InChI and SMILES: CID 78066517 (C₃H₂Cl₆Si₂) uses the SMILES string C([Si]C([Si]C(Cl)Cl)(Cl)Cl)(Cl)Cl, which encodes atomic connectivity and stereochemistry.

• 3D Conformation: Many organometallic compounds, such as CID 78067972, lack 3D conformer data due to unsupported valences or mixed states.

Physicochemical Properties

Stability and Reactivity

Properties like melting point, solubility, and stability are essential for practical applications. Sulfamic acid (CID 5329-14-6), for instance, has a melting point of 215–225°C and water solubility of 146.8 g/L at 20°C. Rotatable bond counts (e.g., 7 for CID 78067972) influence molecular flexibility and interaction potentials.

Spectroscopic and Computational Data

Exact mass and isotopic distributions, such as CID 78061912’s exact mass of 153.846 Da, aid in mass spectrometry identification. Computational tools like PubChem’s XLogP3 predict hydrophobicity, though these values are unavailable for CID 78062312.

Synthetic and Industrial Relevance

Synthesis Pathways

Compounds like CID 78064052 (C₁₆H₂₂Si) often derive from organosilicon chemistry, involving hydrosilylation or Grignard reactions. Reaction conditions (e.g., catalysts, solvents) determine yields and purity.

Applications

• Catalysis: Tin-based compounds (e.g., CID 78067972) are used in cross-coupling reactions.

• Materials Science: Germanium-calcium alloys (CID 78061912) may have niche roles in semiconductor research.

Future Research Directions

Computational Modeling

Molecular dynamics simulations could predict CID 78062312’s behavior if structural data emerges. Density functional theory (DFT) might optimize synthesis routes.

Experimental Characterization

Techniques like NMR, XRD, and HPLC-MS would elucidate CID 78062312’s structure and purity. Collaborative efforts across institutions could accelerate discovery.